Hexyl (2,2-diphenylethyl)phosphonofluoridate

• CAS No.: 88344-32-5
• Molecular Formula: C20H26FO2P
• Molecular Weight: 348.4 g/mol
• IUPAC Name: [2-[fluoro(hexoxy)phosphoryl]-1-phenylethyl]benzene
• InChI: InChI=1S/C20H26FO2P/c1-2-3-4-11-16-23-24(21,22)17-20(18-12-7-5-8-13-18)19-14-9-6-10-15-19/h5-10,12-15,20H,2-4,11,16-17H2,1H3
• InChI Key: DHCREXPKJOZFFO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOP(=O)(CC(C1=CC=CC=C1)C2=CC=CC=C2)F

Description

Hexyl (2,2-diphenylethyl)phosphonofluoridate is a chemical compound with the molecular formula C20H26FO2P.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Hexyl (2,2-diphenylethyl)phosphonofluoridate typically involves the esterification of phosphonofluoridic acid with hexyl alcohol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired ester .

Industrial Production Methods

Industrial production of this compound may involve large-scale esterification processes using automated reactors and continuous flow systems. The use of high-purity reagents and optimized reaction conditions ensures the efficient production of the compound .

Chemical Reactions Analysis

Types of Reactions

Hexyl (2,2-diphenylethyl)phosphonofluoridate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phosphonic acids.

Reduction: Reduction reactions can convert the ester into its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can replace the fluorine atom with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium azide (NaN3) or potassium cyanide (KCN) are employed.

Major Products Formed

Oxidation: Phosphonic acids.

Reduction: Corresponding alcohols.

Substitution: Various substituted phosphonofluoridates.

Scientific Research Applications

Hexyl (2,2-diphenylethyl)phosphonofluoridate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of Hexyl (2,2-diphenylethyl)phosphonofluoridate involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Ethyl (2,2-diphenylethyl)phosphonofluoridate
• Methyl (2,2-diphenylethyl)phosphonofluoridate
• Butyl (2,2-diphenylethyl)phosphonofluoridate

Uniqueness

Hexyl (2,2-diphenylethyl)phosphonofluoridate is unique due to its specific hexyl ester group, which imparts distinct chemical and physical properties compared to its analogs. This uniqueness makes it suitable for specialized applications in research and industry .